Cas no 1707602-67-2 (3-(2-aminoethyl)-1H-indol-6-ol; oxalic acid)

• Product Name: 3-(2-aminoethyl)-1H-indol-6-ol; oxalic acid
• CAS No: 1707602-67-2
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 6232684
• PubChem ID: 75465054
• Update Time: 2025-09-28

3-(2-aminoethyl)-1H-indol-6-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-1H-indol-6-ol;oxalic acid
• 3-(2-aminoethyl)-1H-indol-6-ol; oxalic acid
• 1707602-67-2
• AKOS016398038
• 3-(2-aminoethyl)-1H-indol-6-ol, oxalic acid
• EN300-746281
• MFCD27960207

• Inchi： 1S/C10H12N2O.C2H2O4/c11-4-3-7-6-12-10-5-8(13)1-2-9(7)10;3-1(4)2(5)6/h1-2,5-6,12-13H,3-4,11H2;(H,3,4)(H,5,6)
• InChI Key： FTEPWICENSPALG-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)NC=C2CCN.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 266.09027155g/mol
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

Additional information on 3-(2-aminoethyl)-1H-indol-6-ol; oxalic acid

3-(2-aminoethyl)-1H-indol-6-ol and Oxalic Acid: A Comprehensive Overview

The compound 3-(2-aminoethyl)-1H-indol-6-ol, with the CAS number 1707602-67-2, is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities. The molecule features an indole ring system, an aminoethyl group, and a hydroxyl group, making it a versatile compound for various chemical and biological studies.

Recent studies have highlighted the importance of 3-(2-aminoethyl)-1H-indol-6-ol in drug discovery and development. Researchers have explored its potential as a lead compound for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The aminoethyl group in the molecule provides flexibility, allowing for interactions with biological targets such as enzymes and receptors. Additionally, the hydroxyl group contributes to the compound's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

In tandem with 3-(2-aminoethyl)-1H-indol-6-ol, oxalic acid plays a crucial role in chemical synthesis and analysis. Oxalic acid is a dicarboxylic acid that is widely used as a reducing agent, chelating agent, and precursor in organic synthesis. Its ability to form stable complexes with metal ions makes it invaluable in analytical chemistry and environmental science. Recent advancements in green chemistry have further emphasized the importance of oxalic acid in sustainable chemical processes.

The combination of 3-(2-aminoethyl)-1H-indol-6-ol and oxalic acid has been explored in several research studies to investigate their synergistic effects. For instance, researchers have examined the use of these compounds in catalytic reactions, where oxalic acid acts as a catalyst or co-catalyst to enhance the efficiency of reactions involving indole derivatives. These studies have demonstrated improved yields and selectivity, paving the way for more efficient synthetic routes in organic chemistry.

From a pharmacological perspective, recent research has focused on the bioavailability and metabolic pathways of 3-(2-aminoethyl)-1H-indol-6-ol. Studies using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into the compound's stability and degradation patterns under physiological conditions. These findings are critical for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion, both 3-(2-aminoethyl)-1H-indol-6-ol and oxalic acid are integral components in modern chemical research. Their unique properties and versatile applications continue to drive innovation across various scientific disciplines. As research progresses, these compounds are expected to play even greater roles in advancing drug discovery, chemical synthesis, and environmental science.